Cas no 60920-98-1 (2H-Pyran-2-one, 3,6-dihydro-5-methyl-)
60920-98-1 structure
Product Name:2H-Pyran-2-one, 3,6-dihydro-5-methyl-
2H-Pyran-2-one, 3,6-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 3,6-dihydro-5-methyl-
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- Inchi： 1S/C6H8O2/c1-5-2-3-6(7)8-4-5/h2H,3-4H2,1H3
- InChI Key： IIYNNYLLNPQODO-UHFFFAOYSA-N
- SMILES： O1C(CC=C(C)C1)=O
Computed Properties
- Exact Mass: 112.05244
- Monoisotopic Mass: 112.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-Pyran-2-one, 3,6-dihydro-5-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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